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Compound of Interest

Compound Name: TC-SP 14

Cat. No.: B582637 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a detailed protocol for the immunofluorescence staining of

Tetraspanin-14 (TSPAN14), a transmembrane protein involved in key cellular processes. The

information is intended for researchers in academia and industry engaged in cell biology,

cancer research, and drug development.

TSPAN14, a member of the tetraspanin superfamily, is known to play a crucial role in the

regulation of the metalloprotease ADAM10. This interaction influences protein trafficking,

maturation, and the positive regulation of the Notch signaling pathway.[1][2][3][4][5][6] Given its

function and localization to the plasma membrane, immunofluorescence is an essential

technique to study its subcellular distribution and co-localization with other proteins of interest.

[1][2][3]

Signaling Pathway of TSPAN14
TSPAN14 is a key component of the TspanC8 subgroup of tetraspanins that directly interact

with and modulate the activity of ADAM10, a disintegrin and metalloprotease.[6][7][8] This

interaction is crucial for the maturation and trafficking of ADAM10 to the cell surface.[5][6] The

TSPAN14-ADAM10 complex exhibits distinct substrate specificity, playing a role in the positive

regulation of the Notch signaling pathway.[1][3][4][5] The large extracellular loop of TSPAN14 is

suggested to mediate this interaction.[5]
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Start:
Culture cells on coverslips

Wash with PBS

Fixation:
4% PFA, 15 min at RT

Wash with PBS (3x)

Permeabilization:
0.25% Triton X-100, 10 min

Wash with PBS (3x)

Blocking:
1% BSA, 60 min at RT

Primary Antibody Incubation:
Anti-TSPAN14, 4°C overnight

Wash with PBS (3x)

Secondary Antibody Incubation:
Fluorophore-conjugated, 1-2h at RT (in dark)

Wash with PBS (3x)

Nuclear Counterstain:
DAPI, 5 min

Wash with PBS

Mount Coverslip

Imaging:
Fluorescence Microscope

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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